Cas no 51031-76-6 (6-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2,4(1H,3H)-pyrimidinedione)
![6-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2,4(1H,3H)-pyrimidinedione structure](https://ossimg.kuujia.com/scimg/51500/51031-76-6x500.png)
51031-76-6 structure
Product Name:6-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2,4(1H,3H)-pyrimidinedione
CAS No:51031-76-6
MF:C12H6F6N2O2
MW:324.178663730621
MDL:MFCD04124045
CID:363549
Update Time:2025-11-06
6-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2,4(1H,3H)-pyrimidinedione Chemical and Physical Properties
Names and Identifiers
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- 2,4(1H,3H)-Pyrimidinedione,6-(trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-
- 6-(trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2,4(1H,3H)-pyrimidinedione
- 6-(trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
- 6-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2,4(1H,3H)-pyrimidinedione
-
- MDL： MFCD04124045
- Inchi： 1S/C12H6F6N2O2/c13-11(14,15)6-2-1-3-7(4-6)20-9(21)5-8(12(16,17)18)19-10(20)22/h1-5H,(H,19,22)
- InChI Key： AVKOGLUHUVIYEQ-UHFFFAOYSA-N
- SMILES： FC(C1=CC(N(C(N1)=O)C1C=CC=C(C(F)(F)F)C=1)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 511
- Topological Polar Surface Area: 49.4
6-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2,4(1H,3H)-pyrimidinedione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB298713-100 mg |
6-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2,4(1H,3H)-pyrimidinedione; . |
51031-76-6 | 100mg |
€221.50 | 2023-04-26 | ||
| abcr | AB298713-100mg |
6-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2,4(1H,3H)-pyrimidinedione; . |
51031-76-6 | 100mg |
€283.50 | 2025-04-18 | ||
| Ambeed | A878543-1g |
6-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione |
51031-76-6 | 90% | 1g |
$350.0 | 2024-04-19 |
6-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2,4(1H,3H)-pyrimidinedione Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
51031-76-6 (6-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2,4(1H,3H)-pyrimidinedione) Related Products
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